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Compound of Interest

Compound Name: 5-Hydroxy-1-methylpyrazole
CAS No.: 3310-35-8; 33641-15-5
Cat. No.: B2399436
Get Quote
. J

Content Type: Technical Whitepaper Subject: Discovery, Synthesis, and Pharmacological
History of CAS 33641-15-5[1]

Executive Summary

5-Hydroxy-1-methylpyrazole (CsHsN20) is a critical heterocyclic scaffold that bridges early
19th-century dye chemistry and 21st-century precision agrochemicals.[1] While historically
overshadowed by its C-methylated analogs (e.g., antipyrine precursors), this specific N-
methylated derivative has emerged as a linchpin in the synthesis of HPPD-inhibitor herbicides
(such as Topramezone) and novel epigenetic modulators (LSD1 inhibitors).[1] Its significance
lies in its tautomeric versatility, serving as a nucleophile in

-alkylations and an electrophile in coupling reactions.[1]

Chemical Identity & Tautomerism

To work with 5-Hydroxy-1-methylpyrazole, one must understand its "chameleon-like" nature.
[1] It exists in dynamic equilibrium between three tautomeric forms.[1] In solution (depending
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on polarity), the OH-form (enol) and NH-form (ketone/pyrazolone) compete, influencing
reactivity.[1]

Preferred IUPAC Name: 1-Methyl-1H-pyrazol-5-ol[1]

Common Synonyms: 1-Methyl-5-pyrazolone[1]

CAS Registry: 33641-15-5[1][2]

Molecular Weight: 98.10 g/mol [1]

Tautomeric Equilibrium Diagram

The following diagram illustrates the proton shift that dictates the compound's reactivity (e.g.,

-alkylation vs.

-alkylation).[1]

S Solvent Polarity Shift cH-Form R N0l
(Aromatic, Enol) e Py o (Keto, Pyrazolone) ssananee (Zwitterionic resonance)
1-methyl-1H-pyrazol-5-ol 1-methyl-2-pyrazolin-5-one

Figure 1: Tautomeric Equilibrium of 5-Hydroxy-1-methylpyrazole

Click to download full resolution via product page

Historical Genesis
The Knorr Era (1880s)

The history of pyrazoles began with Ludwig Knorr in 1883. While attempting to synthesize
quinoline derivatives, Knorr discovered Antipyrine (phenazone), a pyrazolone derivative.[1] This
launched the "Pyrazolone Craze" in medicinal chemistry. However, early efforts focused heavily
on 1,3-dimethyl or 1-phenyl derivatives.[1]

The Isolation of the N-Methyl Core (Mid-20th Century)

5-Hydroxy-1-methylpyrazole, lacking the C3-methyl group found in common reagents like
ethyl acetoacetate, required more sophisticated synthetic routes.[1] It remained a laboratory
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curiosity until the mid-20th century when researchers required simplified ligands for
coordination chemistry and specific building blocks for azo dyes.[1]

The Agrochemical Boom (1990s-Present)

The compound's true industrial value was unlocked with the discovery of HPPD (4-
hydroxyphenylpyruvate dioxygenase) inhibitors.

o The Driver: Weeds developed resistance to glyphosate and ALS inhibitors.[1][3]
e The Solution: Pyrazole-based herbicides (e.g., Topramezone, developed by BASF).[1][3]

+ Role: 5-Hydroxy-1-methylpyrazole serves as the "head" group that chelates the iron atom
in the HPPD enzyme active site, blocking carotenoid synthesis in weeds and causing
bleaching.[1]

Technical Deep Dive: Synthesis Protocols

High-purity synthesis of 5-Hydroxy-1-methylpyrazole is challenging due to regioselectivity
issues (N1 vs N2 methylation) and purification difficulties.[1] The most robust industrial route
involves the decarboxylation of pyrazole-4-carboxylates.[1]

Protocol: The EMME Route (Ethoxymethylene Malonate)

This method prevents the formation of unwanted isomers by locking the carbon skeleton before
cyclization.

Reagents:

Diethyl ethoxymethylenemalonate (EMME)[1]

Methylhydrazine (Caution: Genotoxic)[1]

Sodium Hydroxide (NaOH)[1][2][4]

Hydrochloric Acid (HCI)[1][2]

Workflow Table:
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Stage Reaction Conditions Key Observation
Formation of Ethyl 1-
methyl-5-

o EMME +
1. Cyclization ) Ethanol, Reflux, 3h hydroxypyrazole-4-
Methylhydrazine
carboxylate.[1]
Exothermic.
Saponification to the

2. Hydrolysis Ester + NaOH (aq) 40°C, 3h carboxylic acid salt.[1]
Solution clears.
Release of CO2.[1]

) Acidification (HCI) + Formation of the

3. Decarboxylation Reflux, 3h

Heat

target 5-hydroxy-1-

methylpyrazole.

4.[1][2][3][5]i6]

Isolation

Evaporation &

Recrystallization

Ethanol wash

Product precipitates
as a white/off-white
solid.[1]

Experimental Logic (Why this works):

o Regiocontrol: EMME reacts with methylhydrazine preferentially to form the 1-methyl isomer

due to the electronic difference between the two hydrazine nitrogens and the electrophilic

carbons of EMME.[1]

 Purification: The intermediate ester is crystalline and easily purified, ensuring the final

decarboxylated product is free of hydrazine impurities.

Synthesis Pathway Diagram
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Diethyl ethoxymethylenemalonate Methylhydrazine

Cyclization
(EtOH, Reflux)

Regioselective Ring Closure

Intermediate:
Ethyl 1-methyl-5-hydroxypyrazole-4-carboxylate

Hydrolysis
(NaCH, 40°C)

Acidification

Decarboxylation
(HCI, Reflux, -COz2)

Yield >95%

FINAL PRODUCT

5-Hydroxy-1-methylpyrazole
(CAS 33641-15-5)

Figure 2: The EMME Route for High-Purity Synthesis

Click to download full resolution via product page

Applications in Drug Discovery & Agriculture[1][2]

[4]
A. Agrochemicals: The HPPD Inhibitors

In herbicides like Topramezone and Pyrasulfotole, the 5-hydroxy-1-methylpyrazole moiety is
the "warhead."[1]
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e Mechanism: The 5-hydroxyl group (enol form) and the adjacent carbonyl (from the benzoyl
attachment in the final drug) form a bidentate ligand that chelates Fe(ll) in the HPPD
enzyme.

e Impact: This prevents the conversion of tyrosine to plastoquinone, leading to chlorophyll
destruction.[1]

B. Pharmaceuticals: Epigenetics & Oncology

Recent medicinal chemistry (2010s—2020s) has repurposed this scaffold for Fragment-Based
Drug Discovery (FBDD).[1]

o LSD1 Inhibitors: The scaffold mimics the histone tail substrate, acting as a reversible inhibitor
for Lysine Specific Demethylase 1 (LSD1), a target in acute myeloid leukemia (AML).[1]

o EGFR Inhibitors: Used to rigidify the molecular structure of tyrosine kinase inhibitors,
improving selectivity for mutated EGFR variants over wild-type.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b2399436?utm_src=pdf-custom-synthesis#bc-rfq
https://wap.guidechem.com/encyclopedia/5-hydroxy-1-methylpyrazole-dic177220.html
https://www.chemicalbook.com/synthesis/5-hydroxy-1-methylpyrazole.htm
https://patents.google.com/patent/CN112574111A/en
https://patents.google.com/patent/CN112574111A/en
https://www.jmchemsci.com/article_119750_afec3456681576986db21282cfcb054a.pdf
https://patents.google.com/patent/JPS58140073A/en
https://patents.google.com/patent/JPS58140073A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2971487.htm
https://pubmed.ncbi.nlm.nih.gov/28545974/
https://pubmed.ncbi.nlm.nih.gov/28545974/
https://patents.google.com/patent/CA2991236A1/en
https://patents.google.com/patent/CA2991236A1/en
https://patents.google.com/patent/US11033555B2/en
https://patents.google.com/patent/US11033555B2/en
https://www.benchchem.com/product/b2399436/docs#5-hydroxy-1-methylpyrazole-a-technical-guide-to-scaffold-evolution
https://www.benchchem.com/product/b2399436/docs#5-hydroxy-1-methylpyrazole-a-technical-guide-to-scaffold-evolution
https://www.benchchem.com/product/b2399436/docs#5-hydroxy-1-methylpyrazole-a-technical-guide-to-scaffold-evolution
https://www.benchchem.com/product/b2399436/docs#5-hydroxy-1-methylpyrazole-a-technical-guide-to-scaffold-evolution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2399436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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